1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: [2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]-phenylmethanone
• InChI: InChI=1S/C23H24N2OS/c1-17-10-9-13-19(16-17)20-22(27)25(21(26)18-11-5-4-6-12-18)23(24-20)14-7-2-3-8-15-23/h4-6,9-13,16H,2-3,7-8,14-15H2,1H3
• InChI Key: NBYGGECHFPCQMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3(CCCCCC3)N(C2=S)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H24N2OS
• Molecular Weight: 376.5 g/mol

Description

The compound appears to contain a benzoyl group (a benzene ring attached to a carbonyl group), a methylphenyl group (a benzene ring with a methyl group), and a diazaspiro undecene thione structure (a large ring structure containing two nitrogen atoms and a sulfur atom). These groups are common in many organic compounds, including pharmaceuticals and materials.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, a benzoyl group might be introduced through a Friedel-Crafts acylation, a common reaction in organic chemistry. The diazaspiro undecene thione structure might be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the large ring system and the various functional groups. The benzoyl and methylphenyl groups are aromatic, meaning they have a stable ring of carbon atoms with delocalized electrons. The diazaspiro undecene thione structure would add further complexity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its atoms and the presence of any functional groups. The benzoyl group is typically quite reactive, as is the thione group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds with large ring systems are often less volatile and have higher boiling points than similar compounds with smaller or no rings.

Scientific Research Applications

Medicinal Chemistry

. .

Coordination Chemistry

. This property could potentially be explored with “1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione”.

Ion Sensors

. This could be a potential application for “1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione”.

Transition Metal Extractors

.

Corrosion Inhibitors

.

Molecular Electronics

.

Mechanism of Action

Without specific information about the use of this compound, it’s difficult to say what its mechanism of action might be. Many compounds with similar structures are used in pharmaceuticals, where they might interact with biological molecules in specific ways.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research into this compound would depend on its properties and potential applications. If it has pharmaceutical potential, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety.